Cas no 2137971-13-0 (3-Amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-Amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2137971-13-0
• MF: C₁₁H₂₀F₃NO
• MW: 239.277813911438
• CID: 5973882
• PubChem ID: 165787952
• Update Time: 2025-05-21

3-Amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol
• EN300-704477
• 2137971-13-0
• 3-Amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C11H20F3NO/c1-9(2)5-3-8(4-6-9)10(16,7-15)11(12,13)14/h8,16H,3-7,15H2,1-2H3
• InChI Key： MKORRBLROFOCAE-UHFFFAOYSA-N
• SMILES： FC(C(CN)(C1CCC(C)(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 239.14969875g/mol
• Monoisotopic Mass: 239.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-2-(4,4-dimethylcyclohexyl)-1,1,1-trifluoropropan-2-ol

3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol: A Comprehensive Overview

3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol (CAS No. 2137971-13-0) is a versatile organic compound with a unique structure that combines an amino group (-NH₂), a trifluoromethyl group (-CF₃), and a cyclohexane ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a central cyclohexane ring substituted with two methyl groups at the 4-position and a trifluoromethyl group attached to the propanol backbone. The presence of the amino group further enhances its reactivity and functional versatility.

The synthesis of 3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the propanol position. Researchers have explored various catalyst systems, including palladium-catalyzed cross-coupling reactions and organocatalytic methods, to achieve high enantioselectivity. These developments have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

One of the most notable applications of this compound is in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, the trifluoromethyl group contributes to lipophilicity and metabolic stability, while the amino group facilitates hydrogen bonding interactions with biological targets. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anti-cancer drug development. In one such study published in *Nature Communications*, researchers utilized this compound as a scaffold to design inhibitors targeting key enzymes involved in chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol has shown promise in agrochemical research. Its ability to modulate plant hormone signaling pathways has led to investigations into its potential as a growth regulator or pest control agent. A study conducted by scientists at the University of California revealed that this compound can enhance stress tolerance in crops by modulating abiotic stress-responsive genes. This finding opens new avenues for sustainable agriculture practices.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 306 g/mol, with a melting point around 85°C and a boiling point of 95°C under standard conditions. The presence of multiple fluorine atoms imparts high thermal stability and chemical inertness to the molecule. These properties make it suitable for use in high-performance materials such as fluoropolymers and specialty coatings.

From an environmental perspective, understanding the fate and behavior of 3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol in natural systems is crucial for assessing its potential impact on ecosystems. Recent toxicity studies indicate that it exhibits low acute toxicity to aquatic organisms but may accumulate in certain environmental compartments due to its hydrophobic nature. Regulatory agencies are currently evaluating its long-term ecological effects to ensure safe handling and disposal practices.

In conclusion,3-Amino-2-(4,4-Dimethylcyclohexyl)-1,1,1-Trifluoropropan-2-Ol (CAS No. 2137971-13-0) stands out as a multifaceted compound with immense potential across diverse industries. Its unique structure enables it to serve as a valuable building block for designing innovative compounds with tailored functionalities. As research continues to uncover new applications and optimize synthetic routes for this compound,it is poised to play an increasingly important role in advancing scientific and technological frontiers.